Cas no 133-03-9 (1,3-Benzodioxole,5,5'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis-, (1R,3aR,4S,6aR)-)

• Product Name: 1,3-Benzodioxole,5,5'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis-, (1R,3aR,4S,6aR)-
• CAS No: 133-03-9
• MF: C₂₀H₁₈O₆
• MW: 354.353326320648
• CID: 172189
• PubChem ID: 101612
• Update Time: 2025-07-10

1,3-Benzodioxole,5,5'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis-, (1R,3aR,4S,6aR)- Chemical and Physical Properties

Names and Identifiers

• (+)-Sesamin
• 1,3-Benzodioxole,5,5'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis-, (1R,3aR,4S,6aR)-
• EPISESAMIN
• EPISESAMIN, PRIMARY STANDARD
• 1,3-Benzodioxole, 5,5'-(tetrahydro-1H,3H-furo(3,4-c)furan-1,4-diyl)bis-, (+)-
• AI 3-21202
• EPISESAMIN(P)
• 5,5'-[(1S,3aβ,4R,6aβ)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis(1,3-benzodioxole)
• 5,5'-[[(1S,3aβ,4R,6aβ)-Tetrahydro-1H,3H-furo[3,4-c]furan]-1β,4α-diyl]bis(1,3-benzodioxole)
• (+)-5,5'-[(1S,3aβ,4R,6aβ)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis(1,3-benzodioxole)
• Ai3-21202
• Asarinin
• Asarinin, (+)-
• SDCCGMLS-0066831.P001
• 5-[(3R,3aR,6S,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-1,3-benzodioxole
• SPBio_000701
• SpecPlus_000958
• AKOS040750231
• Spectrum5_000490
• DivK1c_007054
• 133-05-1
• KBio2_002036
• KBio3_002243
• 5-[(1R,3aR,4S,6aR)-4-(2H-1,3-benzodioxol-5-yl)-hexahydrofuro[3,4-c]furan-1-yl]-2H-1,3-benzodioxole
• 133-03-9
• F6PWY73ZGT
• 5-[(3S,3aR,6R,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-1,3-benzodioxole
• SMR001397394
• (-)-ASARININ 97
• Spectrum4_001725
• (-)-Asarinin, >=98% (HPLC)
• Spectrum2_000811
• 1,3-BENZODIOXOLE, 5,5'-(TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS-, (1S-(1.ALPHA.,3A.ALPHA.,4.BETA.,6A.ALPHA.))-
• Spectrum_001556
• 1H,3H-FURO(3,4-C)FURAN, 3A.BETA.,4,6,6A.BETA.-TETRAHYDRO-1.ALPHA.,4.BETA.-BIS(3,4-(METHYLENEDIOXY)PHENYL)-, (+)-
• AI3-00810
• (-)-ASARININ 97
• NCGC00169785-01
• KBio2_004604
• ASARININ (-)
• ACon1_000986
• BDBM50101976
• D85162
• 5,5'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis(1,3-benzodioxole)
• (+)-Episesamin
• TNP00112
• ASARININ, (+/-)-
• NCGC00017230-01
• MLS002473313
• 1,3-Benzodioxole, 5,5'-(tetrahydro-1H,3H-furo(3,4-c)furan-1,4-diyl)bis-, (1alpha,3a alpha,4beta,6a alpha)-
• BSPBio_002743
• (-)-Episesamin
• 1,3-BENZODIOXOLE, 5,5'-(TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS-, (1.ALPHA.,3A.ALPHA.,4.BETA.,6A.ALPHA.)-
• D-asarinin
• KBio2_007172
• KBioGR_002110
• SCHEMBL976772
• HMS2223C09
• C3RVX72NMG
• ASARININ DL-FORM [MI]
• 1,3-Benzodioxole, 5,5'-[(1R,3aR,4S,6aR)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis-, rel-
• UNII-C3RVX72NMG
• Isosesamin
• KBio1_001998
• Spectrum3_001162
• CHEMBL43469
• DTXSID201033462
• AS-76837
• 1,3-BENZODIOXOLE, 5,5'-((1R,3AR,4S,6AR)-TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS-, REL-
• ASARININ D-FORM [MI]
• NSC-31773
• NCGC00169785-04!5-[(3R,3aR,6S,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-1,3-benzodioxole
• (+)-Asarinin
• NSC 31773
• SPECTRUM1504180
• (1R,3aR,4S,6aR)-1,4-di(benzo[d][1,3]dioxol-5-yl)hexahydrofuro[3,4-c]furan
• MEGxp0_001224
• 1-Asarinine
• NCGC00169785-02
• CCG-39667
• UNII-F6PWY73ZGT
• KBioSS_002036

• Inchi： 1S/C20H18O6/c1-3-15-17(25-9-23-15)5-11(1)19-13-7-22-20(14(13)8-21-19)12-2-4-16-18(6-12)26-10-24-16/h1-6,13-14,19-20H,7-10H2/t13-,14-,19-,20+/m0/s1
• InChI Key： PEYUIKBAABKQKQ-WZBLMQSHSA-N
• SMILES： O1C[C@@H]2[C@@H](C3=CC=C4C(=C3)OCO4)OC[C@@H]2[C@@H]1C1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 354.110338
• Monoisotopic Mass: 354.110338
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 2.7

Experimental Properties

• Density: 1.385
• Boiling Point: 504.4°Cat760mmHg
• Flash Point: 212.3°C
• PSA: 55.38000
• LogP: 3.21920
• Solubility: It is miscible with acetic acid \ acetone \ chloroform \ benzene

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Furanoid lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans